Cas no 2172095-68-8 (tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate
• CAS No: 2172095-68-8
• MF: C₁₂H₂₂ClNO₄S
• MW: 311.825381755829
• CID: 6008153
• PubChem ID: 165565891
• Update Time: 2025-05-24

tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate
• tert-butyl 3-[(chlorosulfonyl)methyl]-4-methylpiperidine-1-carboxylate
• 2172095-68-8
• EN300-1577714

• Inchi： 1S/C12H22ClNO4S/c1-9-5-6-14(11(15)18-12(2,3)4)7-10(9)8-19(13,16)17/h9-10H,5-8H2,1-4H3
• InChI Key： KHYSOSVGUOHIHS-UHFFFAOYSA-N
• SMILES： ClS(CC1CN(C(=O)OC(C)(C)C)CCC1C)(=O)=O

Computed Properties

• Exact Mass: 311.0958071g/mol
• Monoisotopic Mass: 311.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate

tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2172095-68-8, known as tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is notable for its unique structural features, which include a tert-butyl group, a chlorosulfonyl substituent, and a piperidine ring. These features contribute to its versatility in various applications, particularly in the development of pesticides and medicinal agents.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitution, alkylation, and cyclization. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound. This has been documented in several peer-reviewed studies, which highlight the importance of optimizing synthetic pathways for large-scale industrial applications.

In terms of application, tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate has demonstrated remarkable efficacy as a component in herbicides. Its ability to inhibit specific enzymes involved in plant metabolism makes it a valuable tool in controlling invasive species and improving crop yields. Moreover, research has shown potential for this compound in the development of novel antibiotics. Its structure allows for selective targeting of bacterial enzymes without affecting human cells, which is a critical factor in drug design.

The latest studies on this compound have focused on its stability under various environmental conditions. Researchers have found that tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate exhibits excellent resistance to photodegradation and hydrolysis, making it suitable for long-term agricultural use. Additionally, its low toxicity profile has been confirmed through extensive animal testing, further enhancing its appeal as a safe and effective agricultural chemical.

In conclusion, tert-butyl 3-(chlorosulfonyl)methyl-4-methylpiperidine-1-carboxylate (CAS No. 2172095-68-8) represents a significant advancement in chemical synthesis and application. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both agricultural and pharmaceutical industries. As ongoing studies continue to uncover new potential uses for this compound, its role in sustainable agriculture and innovative drug development is expected to grow exponentially.